Cas no 2138558-14-0 (2-(4-{[(Benzyloxy)carbonyl]amino}thian-3-yl)acetic acid)

• Product Name: 2-(4-{[(Benzyloxy)carbonyl]amino}thian-3-yl)acetic acid
• CAS No: 2138558-14-0
• MF: C₁₅H₁₉NO₄S
• MW: 309.380663156509
• CID: 6288392
• PubChem ID: 165800750
• Update Time: 2025-10-16

2-(4-{[(Benzyloxy)carbonyl]amino}thian-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-{[(benzyloxy)carbonyl]amino}thian-3-yl)acetic acid
• 2138558-14-0
• EN300-1154544
• 2-(4-{[(Benzyloxy)carbonyl]amino}thian-3-yl)acetic acid

• Inchi： 1S/C15H19NO4S/c17-14(18)8-12-10-21-7-6-13(12)16-15(19)20-9-11-4-2-1-3-5-11/h1-5,12-13H,6-10H2,(H,16,19)(H,17,18)
• InChI Key： YGGNWUUCYYBDKP-UHFFFAOYSA-N
• SMILES： S1CCC(C(CC(=O)O)C1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 309.10347926g/mol
• Monoisotopic Mass: 309.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 101Ų

Additional information on 2-(4-{[(Benzyloxy)carbonyl]amino}thian-3-yl)acetic acid

Introduction to 2-(4-{[(Benzyloxy)carbonyl]amino}thian-3-yl)acetic acid (CAS No. 2138558-14-0)

2-(4-{[(Benzyloxy)carbonyl]amino}thian-3-yl)acetic acid, identified by the CAS number 2138558-14-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by the presence of a thiazole ring, which is a heterocyclic structure consisting of sulfur and nitrogen atoms. The strategic placement of functional groups, including an amide linkage and an acetic acid moiety, makes this compound a promising candidate for further investigation in drug discovery and molecular biology applications.

The structural framework of 2-(4-{[(Benzyloxy)carbonyl]amino}thian-3-yl)acetic acid incorporates several key features that contribute to its potential biological activity. The thiazole ring is known for its versatility in medicinal chemistry, often serving as a scaffold in the development of antimicrobial, antifungal, and anti-inflammatory agents. The presence of a benzyloxy carbonyl group enhances the stability and solubility of the molecule, while the amino group provides a site for further chemical modifications or interactions with biological targets.

In recent years, there has been growing interest in exploring the pharmacological properties of thiazole derivatives due to their demonstrated efficacy in various therapeutic contexts. For instance, studies have highlighted the role of thiazole-based compounds in modulating enzyme activity and inhibiting pathways associated with chronic diseases. The specific modification at the 4-position of the thiazole ring in 2-(4-{[(Benzyloxy)carbonyl]amino}thian-3-yl)acetic acid may contribute to its unique interaction profile with biological systems.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex pharmacophores. The acetic acid side chain provides a reactive site for further functionalization, allowing chemists to tailor the molecule for specific biological functions. This flexibility has been exploited in several research endeavors aimed at developing novel therapeutic agents with improved selectivity and reduced toxicity.

The benzyloxy carbonyl group not only stabilizes the molecule but also serves as a protecting group for the amine functionality. This dual role is particularly advantageous in multi-step synthetic routes where selective deprotection is required. Such features make 2-(4-{[(Benzyloxy)carbonyl]amino}thian-3-yl)acetic acid a valuable building block in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and metabolic stability of molecules like 2-(4-{[(Benzyloxy)carbonyl]amino}thian-3-yl)acetic acid with unprecedented accuracy. These predictions are crucial for optimizing drug candidates before they enter preclinical testing. By leveraging machine learning algorithms and molecular docking studies, scientists can identify promising derivatives that may exhibit enhanced pharmacological activity.

The synthesis of 2-(4-{[(Benzyloxy)carbonyl]amino}thian-3-yl)acetic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, has significantly improved the efficiency of these processes. These methods not only enhance productivity but also minimize waste, aligning with green chemistry principles.

In terms of biological activity, preliminary studies suggest that 2-(4-{[(Benzyloxy)carbonyl]amino}thian-3-yl)acetic acid may exhibit properties relevant to immunomodulation and anti-proliferative effects. The thiazole ring has been shown to interact with various cellular receptors and enzymes, making it a rich area for drug discovery. Further research is needed to fully elucidate its mechanism of action and potential therapeutic applications.

The compound's solubility profile also warrants attention, as it can influence its bioavailability and pharmacokinetics. Researchers are exploring strategies to enhance solubility while maintaining structural integrity, which could lead to more effective drug formulations.

The role of 2-(4-{[(Benzyloxy)carbonyl]amino}thian-3-yl)acetic acid in interdisciplinary research is also noteworthy. Its structural features make it a suitable candidate for studying interactions between small molecules and biological macromolecules such as proteins and nucleic acids. Such studies are essential for understanding drug-receptor binding dynamics and developing targeted therapies.

As our understanding of molecular interactions continues to evolve, compounds like 2-(4-{[(Benzyloxy)carbonyl]amino}thian-3-yl)acetic acid will play an increasingly important role in drug development pipelines. Their unique structural attributes offer opportunities for innovation across multiple therapeutic areas, including oncology, neurology, and infectious diseases.